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Compound of Interest

Compound Name: R0O2959 monohydrochloride

Cat. No.: B560445

For researchers, scientists, and drug development professionals investigating the intricacies of
Store-Operated Calcium Entry (SOCE), the selection of a potent and selective inhibitor is
critical. RO2959 monohydrochloride has emerged as a significant tool for this purpose. This
guide provides an objective comparison of RO2959 monohydrochloride with other common
SOCE inhibitors, supported by experimental data, to facilitate the selection of the most suitable
compound for your research needs.

The SOCE pathway is a crucial signaling cascade in numerous cell types, primarily mediated
by the interaction of the endoplasmic reticulum (ER) calcium sensor, STIM1, and the plasma
membrane calcium channel, Orail. Depletion of calcium stores in the ER triggers the activation
and migration of STIM proteins, which in turn engage and open Orai channels, leading to an
influx of extracellular calcium. This calcium influx is pivotal for a multitude of cellular functions,
and its dysregulation is implicated in various pathologies, making SOCE a compelling
therapeutic target.

Performance Comparison of SOCE Inhibitors

The inhibitory potency of various small molecules on SOCE is a key determinant in their utility.
The half-maximal inhibitory concentration (IC50) provides a quantitative measure of a
compound's efficacy. The following table summarizes the IC50 values for RO2959
monohydrochloride and a selection of alternative SOCE inhibitors across different cell lines
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and assay conditions. It is important to note that IC50 values can vary depending on the
specific experimental setup.
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Vascular Smooth

Synta-66 Muscle Cells SOCE Inhibition ~26 nM [1]
(VSMCs)
Thapsigargin-
HEK?293 cells ] 209 nM [4]
induced SOCE
Jurkat T cells SOCE Inhibition ~1000 nM [1]
RBL cells SOCE Inhibition 1.4 uM [1][2]
Thapsigargin-
GSK-7975A RBL-2H3 cells induced Ca2+ 0.8 uM [9]
entry
Orail/STIM1
) Orail current
expressing o 4.1 yM [9][10]
inhibition
HEK?293 cells
Orai3/STIM1 )
_ Orai3 current
expressing o 3.8 uM [9][10]
inhibition
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Signaling Pathway and Experimental Workflows

To understand the mechanism of inhibition and the methods used for validation, it is essential

to visualize the SOCE signaling pathway and the experimental workflows.
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Fluorescence-Based Calcium Addback Assay Electrophysiology (Whole-Cell Patch-Clamp)

Seed cells in a 96-well plate Prepare primary cells or transfected cell lines

Load cells with a Ca2+ indicator (e.g., Fura-2 AM) Pull patch pipettes (3-6 MQ)
Wash to remove excess dye Form a giga-ohm seal (>1 GQ)
Incubate with SOCE inhibitor (e.g., RO2959) Establish whole-cell configuration

l l

Deplete ER Ca2+ stores (e.g., with Thapsigargin)
in Ca2+-free medium

l l

Deplete ER Ca2+ stores (e.g., with IP3 in pipette)

Add extracellular Ca2+ to initiate SOCE Record baseline I-CRAC
Measure fluorescence changes to quantify Ca2+ influx Apply SOCE inhibitor
Analyze data to determine IC50 Record inhibited I-CRAC

Analyze current reduction to determine potency
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© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b560445?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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